Cas no 88053-46-7 (6,8,11-Eicosatrienoicacid, 5-hydroxy-, (6E,8Z,11Z)-)

6,8,11-Eicosatrienoic acid, 5-hydroxy-, (6E,8Z,11Z)- is a polyunsaturated fatty acid derivative with a hydroxyl group at the C5 position and conjugated double bonds at C6, C8, and C11. This structural configuration imparts unique reactivity and potential biological activity, making it valuable in biochemical and pharmacological research. The (6E,8Z,11Z)-isomer specificity ensures precise stereochemical interactions in studies involving lipid signaling pathways, enzyme inhibition, or inflammation modulation. Its well-defined structure allows for controlled investigations into eicosanoid biosynthesis and related metabolic processes. The compound is suitable for analytical standards, mechanistic studies, and as a synthetic intermediate in specialized organic synthesis. High purity and stability are critical for reproducible experimental outcomes.

6,8,11-Eicosatrienoicacid, 5-hydroxy-, (6E,8Z,11Z)- structure

88053-46-7 structure

Product Name:6,8,11-Eicosatrienoicacid, 5-hydroxy-, (6E,8Z,11Z)-

CAS No:88053-46-7

MF:C₂₀H₃₄O₃

MW:322.48216676712

CID:709156

PubChem ID:16759351

Update Time:2025-10-29

6,8,11-Eicosatrienoicacid, 5-hydroxy-, (6E,8Z,11Z)- Chemical and Physical Properties

Names and Identifiers

- 6,8,11-Eicosatrienoicacid, 5-hydroxy-, (6E,8Z,11Z)-
- (+/-)5-HETRE
- 5-hydroxyicosa-6,8,11-trienoic acid
- Eicosanoids_5-HETrE_C20H34O3
- 5-hydroxy-6E,8Z,11Z-icosatrienoic acid
- (6E,8Z,11Z)-5-hydroxyeicosa-6,8,11-trienoic acid
- 5-HETrE
- SCHEMBL3696321
- NCGC00161244-01
- LSADDRSUZRRBAN-SRMUOKRHSA-N
- BML1-B11
- (6E,8Z,11Z)-5-hydroxyicosa-6,8,11-trienoic acid
- LMFA03050028
- 6,8,11-Eicosatrienoic acid, 5-hydroxy-, (5S,6E,8Z,11Z)-
- 88053-46-7
- Q27140191
- CHEBI:72856
- 5-hydroxy-6E,8Z,11Z-eicosatrienoic acid
- Bio1_001033
- Bio1_000544
- 195061-94-0
- Bio1_000055
- CBiol_001769
- DTXSID10274331
- PD050387
- Inchi： 1S/C20H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h9-10,12-14,16,19,21H,2-8,11,15,17-18H2,1H3,(H,22,23)/b10-9-,13-12-,16-14+
- InChI Key： LSADDRSUZRRBAN-SRMUOKRHSA-N
- SMILES： OC(/C=C/C=C\C/C=C\CCCCCCCC)CCCC(=O)O

Computed Properties

Exact Mass: 322.25100
Monoisotopic Mass: 322.25079494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 15
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
XLogP3: 5.9
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53000
LogP: 5.41150

6,8,11-Eicosatrienoicacid, 5-hydroxy-, (6E,8Z,11Z)- Pricemore >>

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SHENG KE LU SI SHENG WU JI SHU	sc-200948-50µg	(±)5-HETrE,	88053-46-7		50µg	￥572.00	2023-09-05
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